2-methyl-N-(3-propan-2-yloxypropyl)-1,3-oxazole-4-carboxamide

• IUPAC Name: 2-methyl-N-(3-propan-2-yloxypropyl)-1,3-oxazole-4-carboxamide
• InChI: InChI=1S/C11H18N2O3/c1-8(2)15-6-4-5-12-11(14)10-7-16-9(3)13-10/h7-8H,4-6H2,1-3H3,(H,12,14)
• InChI Key: PHNDZNWUHKVROV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CO1)C(=O)NCCCOC(C)C
• Molecular Formula: C11H18N2O3
• Molecular Weight: 226.27 g/mol

Description

2-methyl-N-(3-propan-2-yloxypropyl)-1,3-oxazole-4-carboxamide is a synthetic organic compound that belongs to the oxazole family Oxazoles are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-methyl-N-(3-propan-2-yloxypropyl)-1,3-oxazole-4-carboxamide typically involves the condensation of 2-methyl-1,3-oxazole-4-carboxylic acid with 3-propan-2-yloxypropylamine. The reaction is usually carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) under anhydrous conditions .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity .

Chemical Reactions Analysis

Types of Reactions

2-methyl-N-(3-propan-2-yloxypropyl)-1,3-oxazole-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the oxazole ring or the carboxamide group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines or thiols under basic conditions.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted oxazole derivatives.

Scientific Research Applications

2-methyl-N-(3-propan-2-yloxypropyl)-1,3-oxazole-4-carboxamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-methyl-N-(3-propan-2-yloxypropyl)-1,3-oxazole-4-carboxamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and affecting cellular pathways. For example, it could inhibit the activity of certain enzymes involved in disease progression, leading to therapeutic effects .

Comparison with Similar Compounds

Similar Compounds

• 2-methyl-N-(3-propan-2-yloxypropyl)quinoline-4-carboxamide
• 2-methyl-N-(3-propan-2-yloxypropyl)benzamide

Uniqueness

2-methyl-N-(3-propan-2-yloxypropyl)-1,3-oxazole-4-carboxamide is unique due to its oxazole ring, which imparts distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity and bioactivity profiles, making it a valuable compound for research and development .